Cas no 91768-26-2 (Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)-)

• Product Name: Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)-
• CAS No: 91768-26-2
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• MDL: MFCD03768415
• CID: 4318741
• PubChem ID: 713137
• Update Time: 2025-05-24

Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)-
• 2-amino-N-(6-methylpyridin-2-yl)benzamide
• MFCD03768415
• 2-Amino-N-(6-methyl-2-pyridinyl)benzamide dihydrochloride
• STK734824
• ALBB-024078
• HMS1551L03
• TimTec1_006229
• Benzamide, 2-amino-N-(6-methylpyridin-2-yl)-
• benzamide, 2-amino-N-(6-methyl-2-pyridinyl)-, dihydrochloride
• AKOS000204724
• IVIARVLADGVLNZ-UHFFFAOYSA-N
• 91768-26-2

• MDL： MFCD03768415
• Inchi： 1S/C13H13N3O/c1-9-5-4-8-12(15-9)16-13(17)10-6-2-3-7-11(10)14/h2-8H,14H2,1H3,(H,15,16,17)
• InChI Key： IVIARVLADGVLNZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CC=C1)(=O)C1=CC=CC=C1N

Computed Properties

• Exact Mass: 227.105862047Da
• Monoisotopic Mass: 227.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų

Additional information on Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)-

Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)- (CAS No. 91768-26-2): A Comprehensive Overview in Modern Chemical Biology

Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)-, identified by its CAS number 91768-26-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring, and incorporates a pyridine moiety, which introduces unique electronic and steric properties. The structural features of Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)- make it a promising candidate for various biological applications, including drug discovery and enzyme inhibition studies.

The< strong>pyridine component in the molecule is particularly noteworthy due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This property has been exploited in the design of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways. Recent studies have highlighted the< strong>potential of this compound as a scaffold for developing novel therapeutic agents. Specifically, researchers have been investigating its interactions with enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

In the realm of drug development, the< strong>Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)- structure offers several advantages. The presence of both< strong>N-heterocyclic and< strong>aromatic moieties provides a balance of hydrophobicity and polarity, which is often crucial for achieving optimal pharmacokinetic properties. Furthermore, the< strong>amino group at the C-2 position allows for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. This flexibility has been leveraged in recent research to develop compounds with improved selectivity and reduced toxicity.

Recent advancements in computational chemistry have further facilitated the study of< strong>Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)-. Molecular docking simulations have been employed to predict binding affinities and identify potential binding pockets on target proteins. These simulations have provided valuable insights into the interactions between this compound and its biological targets, guiding the design of more effective derivatives. Additionally, virtual screening techniques have been used to identify novel analogs with enhanced potency and selectivity.

The< strong>biological activity of< strong>Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)- has been extensively studied in vitro. Research has demonstrated its inhibitory effects on various enzymes, including carbonic anhydrase and cyclooxygenase (COX). These enzymes play crucial roles in physiological processes such as acid-base balance and inflammation. The inhibitory activity of this compound has led to its investigation as a potential therapeutic agent for conditions associated with these enzymatic pathways.

In vivo studies have also provided compelling evidence of the< strong-pharmacological potential of< strong>Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)-. Animal models have shown that this compound exhibits anti-inflammatory and analgesic effects comparable to existing drugs but with improved tolerability. These findings have prompted further investigation into its clinical applicability. Additionally, preclinical studies have explored its potential role in neurodegenerative diseases, where its ability to modulate enzyme activity may offer therapeutic benefits.

The synthesis of< strong>Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)- involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriate precursors to form the benzamide core, followed by functionalization at the C-2 position to introduce the pyridine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

The< strong-spectroscopic properties of< strong>Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)- have been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses provide critical information about the molecular structure and purity of the compound. High-resolution NMR spectra have been particularly useful in confirming the connectivity of atoms within the molecule and identifying any impurities or degradation products.

The< strong-pharmacokinetic profile of< strong>Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)- is another area of active research. Studies have investigated its absorption, distribution, metabolism, excretion (ADME) properties to assess its suitability for therapeutic use. Pharmacokinetic data are essential for determining optimal dosing regimens and predicting potential side effects. Preliminary findings suggest that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and rapid clearance from circulation.

The future directions for research on< strong>Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)- are multifaceted. One key area is the development of novel derivatives with enhanced biological activity and selectivity. By modifying various parts of the molecule, researchers aim to create compounds that are more effective against specific targets while minimizing off-target effects. Additionally, exploring new synthetic routes could lead to more cost-effective production methods.

In conclusion,< strong>Benzamide, 2-amino-N-(6-methyl-2-pyridinyl)- (CAS No. 91768-26-2), represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. With ongoing research focused on optimizing its biological activity and pharmacokinetic properties,< strong>this compound holds great promise for future medical applications.